3-((1-(5-Oxopyrrolidine-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-(5-oxopyrrolidine-2-carbonyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C15H17N5O3/c16-8-12-14(18-6-5-17-12)23-10-2-1-7-20(9-10)15(22)11-3-4-13(21)19-11/h5-6,10-11H,1-4,7,9H2,(H,19,21)
• InChI Key: FTVJHHGYDYHOCL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2CCC(=O)N2)OC3=NC=CN=C3C#N
• Molecular Formula: C15H17N5O3
• Molecular Weight: 315.33 g/mol
• CAS No.: 2034207-07-1

Description

3-((1-(5-Oxopyrrolidine-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile, also known as OP3P, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research.

Scientific Research Applications

Synthesis of Complex Heterocycles

Several studies have focused on developing synthetic methodologies for complex heterocyclic compounds, which are crucial in pharmaceutical and material sciences. For instance, a concise synthesis of highly functionalized α, β-unsaturated γ-butyrolactones through ring contraction of 2H-pyran-2-ones demonstrates innovative approaches to creating complex molecular structures (Sil et al., 2004). Similarly, the synthesis of novel tricyclic heterocyclic compounds as potential anticancer agents using chromanone and thiochromanone as synthons highlights the therapeutic potential of complex heterocycles (Hammam et al., 2003).

Applications in Antimicrobial and Anticancer Research

Complex heterocycles often exhibit significant biological activities, including antimicrobial and anticancer properties. For example, the synthesis, characterization, antimicrobial activities, and anticancer potentials of some new pyridines derived from 2,3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl)pyridine-3-carbonitrile demonstrate the multifaceted applications of these compounds (Elewa et al., 2021). Another study involving the crystal structure, Hirshfeld surface analysis, DFT calculations, and molecular docking studies on pyridine derivatives as potential inhibitors of NAMPT showcases the integration of computational and experimental methods in drug discovery (Venkateshan et al., 2019).

Advanced Synthetic Methods

The development of advanced synthetic methods for heterocyclic compounds is crucial for expanding the chemical space of potential pharmaceuticals. The microwave-assisted three-component domino synthesis of polysubstituted 4H-pyran derivatives and their anticancer activity illustrates the efficiency of modern synthetic techniques in producing bioactive molecules (Hadiyal et al., 2020).